Cas no 1388817-05-7 (2-Amino-4,6-dichloronicotinamide)

2-Amino-4,6-dichloronicotinamide structure
1388817-05-7 structure
Product Name:2-Amino-4,6-dichloronicotinamide
CAS No:1388817-05-7
MF:C6H5Cl2N3O
MW:206.029398679733
CID:5692502
PubChem ID:86723134
Update Time:2023-10-13

2-Amino-4,6-dichloronicotinamide Chemical and Physical Properties

Names and Identifiers

    • IJXCAKGJXDFDFS-UHFFFAOYSA-N
    • 2-amino-4,6-dichloropyridine-3-carboxamide
    • 1388817-05-7
    • 2-amino-4,6-dichloronicotinamide
    • SCHEMBL11293369
    • 3-Pyridinecarboxamide, 2-amino-4,6-dichloro-
    • 2-Amino-4,6-dichloronicotinamide
    • Inchi: 1S/C6H5Cl2N3O/c7-2-1-3(8)11-5(9)4(2)6(10)12/h1H,(H2,9,11)(H2,10,12)
    • InChI Key: IJXCAKGJXDFDFS-UHFFFAOYSA-N
    • SMILES: ClC1C=C(N=C(C=1C(N)=O)N)Cl

Computed Properties

  • Exact Mass: 204.9809672g/mol
  • Monoisotopic Mass: 204.9809672g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 190
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 82Ų

Experimental Properties

  • Density: 1.615±0.06 g/cm3(Predicted)
  • Boiling Point: 315.8±42.0 °C(Predicted)
  • pka: 13.68±0.50(Predicted)
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